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For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 83, identified by CAS number 12239-75-7, is a metal complex solvent dye
known for its vibrant yellow hue and excellent solubility in organic solvents.[1] Its commercial
name is Savinyl Yellow RLSN.[1] Chemically classified as a metal complex dye, it is distinct
from Pigment Yellow 83, which is a diarylide pigment with a different chemical structure (CAS
5567-15-7, Formula: C36H32CI4N608). This document provides detailed application notes and
protocols for the use of Solvent Yellow 83 in various materials science applications, tailored
for a scientific audience.

Physicochemical Properties and Specifications

Solvent Yellow 83 is a yellow powder with a density of 1.40 g/cm3.[1] Its properties make it
suitable for applications requiring high fastness and stability.
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Property Specification
CAS Number 12239-75-7
Chemical Class Metal Complex Dye
Physical Appearance Yellow Powder

Hue Yellow

Density 1.40 g/cm3[1]

Butyl Cellosolve: 350 g/L, Acetone: 250 g/L,
Solubility Methyl Ethyl Ketone: 450 g/L, Diacetone
Alcohol: 500 g/L

pH (1% solution) 6.0-8.0
Dye Content (Spectro) 98 - 103%
Moisture Content <5%
Light Fastness (Lacquer) 7-8[1]
Alkali Fastness (Lacquer) 4-5

Acid Fastness (Lacquer) 4-5

Applications in Materials Science

Solvent Yellow 83 is utilized in a range of materials science applications due to its excellent
solubility and fastness properties.[1][2][3] Its primary applications include:

 Industrial Paints and Coatings: As a colorant for solvent-based paints and coatings, offering
high transparency and weather resistance.

e Polymer Coloration: Suitable for coloring various plastics and resins where solubility in
organic solvents is a key requirement.

e Wood Stains: Its solubility allows for deep penetration into wood substrates, providing a
vibrant and durable yellow color.
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o Leather Finishes: Used in the surface coating of leather to impart a uniform and lightfast
yellow coloration.

» Printing Inks: A key component in the formulation of special printing inks, particularly for
flexible and gravure printing.[1]

Experimental Protocols

The following are generalized experimental protocols for the application of Solvent Yellow 83
in common materials science applications. Researchers should optimize these protocols based
on their specific substrates, equipment, and desired outcomes.

Protocol 1: Incorporation into a Solvent-Based Acrylic
Coating

Objective: To prepare a transparent yellow acrylic lacquer.
Materials:

¢ Solvent Yellow 83

Acrylic resin (e.g., polymethyl methacrylate)

Solvent system (e.g., a mixture of ketones, esters, and aromatic hydrocarbons)

Stirrer/homogenizer

Film applicator

Substrate for coating (e.g., glass or metal panel)
Procedure:

o Dissolution of the Dye: Prepare a stock solution of Solvent Yellow 83 by dissolving the dye
in a suitable solvent (e.g., Methyl Ethyl Ketone) at a concentration of 1-5% (w/v). Gentle
heating and stirring can aid dissolution.
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Preparation of the Lacquer Base: Dissolve the acrylic resin in the chosen solvent system to
the desired viscosity and solid content.

Incorporation of the Dye: While stirring, slowly add the Solvent Yellow 83 stock solution to
the acrylic resin solution until the desired color intensity is achieved.

Homogenization: Continue stirring for 30-60 minutes to ensure uniform dispersion of the dye.

Application: Apply the colored lacquer to the substrate using a film applicator of a specified
thickness.

Curing: Allow the solvent to evaporate at room temperature, followed by oven curing at a
temperature suitable for the acrylic resin (typically 80-120°C).

Protocol 2: Staining of Wood Substrates

Objective: To apply a transparent yellow stain to a wooden surface.

Materials:

Solvent Yellow 83

Solvent blend (e.g., ethanol, butyl acetate)

Binder (e.g., nitrocellulose or acrylic resin, optional for improved adhesion)

Wood substrate (e.g., maple or pine)

Applicator (e.g., cloth or brush)

Sanding paper

Procedure:

e Surface Preparation: Sand the wood surface with fine-grit sandpaper and remove any dust.

» Stain Preparation: Dissolve Solvent Yellow 83 in the solvent blend to a concentration of 0.1-
1% (w/v). If a binder is used, ensure it is compatible with the solvent system.
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» Application: Apply the stain evenly to the wood surface using a cloth or brush, following the
grain of the wood.

e Penetration: Allow the stain to penetrate the wood for a specified time (e.g., 5-15 minutes).
o Excess Removal: Wipe off any excess stain with a clean cloth.

e Drying: Allow the stained wood to dry completely. A topcoat of clear lacquer can be applied
for added protection.

Protocol 3: Coloration of Leather Finishes

Objective: To prepare a yellow-colored finishing solution for leather.
Materials:

Solvent Yellow 83

Binder emulsion (e.g., acrylic or polyurethane dispersion)

Co-solvents (e.g., glycol ethers)

Water

Spray gun or roller coater

Leather substrate

Procedure:

e Dye Solution Preparation: Prepare a concentrated solution of Solvent Yellow 83 in a
suitable co-solvent.

» Finishing Formulation: In a mixing vessel, combine the binder emulsion, water, and any other
finishing auxiliaries.

o Color Addition: While stirring, slowly add the concentrated dye solution to the finishing
formulation until the desired shade is achieved.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1172513/docs?utm_src=pdf-body#solvent-yellow-83-comprehensive-application-notes-and-protocols-for-materials-science
https://www.benchchem.com/product/b1172513/docs?utm_src=pdf-body#solvent-yellow-83-comprehensive-application-notes-and-protocols-for-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Application: Apply the colored finish to the leather surface using a spray gun or roller coater
in thin, even coats.

» Drying and Curing: Dry each coat before applying the next. After the final coat, cure the finish
according to the binder manufacturer's recommendations.
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Caption: General workflow for incorporating Solvent Yellow 83 into a material matrix.
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Caption: Logical workflow for the development of materials using Solvent Yellow 83.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Solvent Yellow 83 Dyes | CAS 12239-75-7 Manufacturers in India [colorantsgroup.com]

2. ulprospector.com [ulprospector.com]

3. specialchem.com [specialchem.com]

o To cite this document: BenchChem. [SOLVENT YELLOW 83: Comprehensive Application
Notes and Protocols for Materials Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172513/docs#solvent-yellow-83-comprehensive-
application-notes-and-protocols-for-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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